(E)-N-(benzoyloxy)-1-methyl-1H-benzo[d]imidazole-2-carbimidoyl cyanide

• IUPAC Name: [(E)-[cyano-(1-methylbenzimidazol-2-yl)methylidene]amino] benzoate
• InChI: InChI=1S/C17H12N4O2/c1-21-15-10-6-5-9-13(15)19-16(21)14(11-18)20-23-17(22)12-7-3-2-4-8-12/h2-10H,1H3/b20-14+
• InChI Key: ZKPNIZPZBNDXJZ-XSFVSMFZSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=NOC(=O)C3=CC=CC=C3)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=N/OC(=O)C3=CC=CC=C3)/C#N
• Molecular Formula: C17H12N4O2
• Molecular Weight: 304.30 g/mol

Description

(E)-N-(benzoyloxy)-1-methyl-1H-benzo[d]imidazole-2-carbimidoyl cyanide, also known as BMVC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMVC is a benzimidazole derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Routes and Characterization : Research into azole chemistry, including the synthesis of imidazole derivatives, provides foundational knowledge for creating various compounds with potential applications in medicinal chemistry and materials science. Studies detail the synthesis of imidazole oxides and their reactions, highlighting methods that could be relevant for synthesizing and manipulating compounds like "(E)-N-(benzoyloxy)-1-methyl-1H-benzo[d]imidazole-2-carbimidoyl cyanide" (Ferguson & Schofield, 1975).

Photoluminescence and Magnetic Studies

• Coordination Polymers : The construction of coordination polymers using ligands similar in functionality to the compound of interest has been explored. These studies demonstrate how different metal salts react with cyanide groups, leading to diverse coordination polymers with potential applications in photoluminescence and magnetic studies (Aijaz, Sañudo, & Bharadwaj, 2011).

Anion Recognition

• Selective Anion Recognition : Research on imidazole-based receptors for anion recognition, especially for cyanide anions in water, indicates the potential for compounds with imidazole and cyanide functionalities to act as selective sensors. These studies provide insights into the development of new materials for environmental monitoring and safety applications (Mo, Shen, & Ye, 2012).

Antioxidant and Antimicrobial Activities

• Biological Activities : Compounds featuring benzimidazole and cyanide groups have been synthesized and evaluated for their antioxidant and antimicrobial activities. This research suggests the potential biomedical applications of compounds structurally related to "(E)-N-(benzoyloxy)-1-methyl-1H-benzo[d]imidazole-2-carbimidoyl cyanide," exploring their role in addressing oxidative stress and microbial infections (Bassyouni et al., 2012).